N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide

• IUPAC Name: N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C16H14N2O4/c1-10-9-13(5-8-15(10)18(21)22)16(20)17-14-6-3-12(4-7-14)11(2)19/h3-9H,1-2H3,(H,17,20)
• InChI Key: LBOWMPWBQPKEKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)C)[N+](=O)[O-]
• Molecular Formula: C16H14N2O4
• DSSTOX Substance ID: DTXSID30354407
• Molecular Weight: 298.29 g/mol
• CAS RN: 313960-81-5

Description

N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide, also known as Niflumic acid, is a nonsteroidal anti-inflammatory drug (NSAID) that has been widely used for its analgesic and anti-inflammatory properties. It was first synthesized in 1972 by the German pharmaceutical company, Hoechst AG. Niflumic acid is a member of the fenamates class of drugs and is structurally related to other NSAIDs, such as mefenamic acid and flufenamic acid.

Mechanism of Action

The exact mechanism of action of N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, which are involved in the inflammatory response. Additionally, N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid has been shown to block the activity of ion channels, such as the transient receptor potential vanilloid 4 (TRPV4) channel, which plays a role in pain sensation and inflammation.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and to inhibit the activation of nuclear factor-κB (NF-κB), which is a key regulator of the inflammatory response. Additionally, N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid has been shown to reduce pain and swelling in animal models of inflammatory arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid in lab experiments is its well-established anti-inflammatory and analgesic properties, making it a useful tool for studying the mechanisms of inflammation and pain. Additionally, N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid has been shown to have a relatively low toxicity profile, making it a safer alternative to other NSAIDs, such as aspirin and ibuprofen. However, one limitation of using N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid. One area of interest is the potential use of N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid in the treatment of cystic fibrosis, as it has been shown to enhance chloride secretion in airway epithelial cells. Additionally, N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid has been shown to have anti-cancer properties, and further research is needed to explore its potential as a cancer therapy. Finally, there is a need for further research on the mechanisms of action of N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid, particularly with regard to its effects on ion channels and other signaling pathways involved in inflammation and pain.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid involves the reaction of 4-nitrobenzoyl chloride with 4-acetylaniline in the presence of a base, followed by the addition of 3-methylbenzoic acid. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid has been extensively studied for its potential therapeutic applications in various diseases and conditions. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties, making it useful in the treatment of rheumatoid arthritis, osteoarthritis, and other inflammatory conditions. Additionally, N-(4-acetylphenyl)-3-methyl-4-nitrobenzamide acid has been studied for its potential use in the treatment of cystic fibrosis, as it has been shown to enhance chloride secretion in airway epithelial cells.